Cas no 38499-95-5 (Methyl 4-methoxy-3-sulfamoylbenzoate)

• Product Name: Methyl 4-methoxy-3-sulfamoylbenzoate
• CAS No: 38499-95-5
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• MDL: MFCD11057852
• CID: 1489617
• PubChem ID: 32112739
• Update Time: 2025-04-23

Methyl 4-methoxy-3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminosulfonyl)-4-methoxy-, methyl ester
• methyl 4-methoxy-3-sulfamoylbenzoate
• Methyl 4-methoxy-3-sulfamoylbenzoate

• MDL： MFCD11057852
• Inchi： 1S/C9H11NO5S/c1-14-7-4-3-6(9(11)15-2)5-8(7)16(10,12)13/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： RGFZGFGNWDFHJI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=CC=1OC)(N)(=O)=O

Computed Properties

• Exact Mass: 245.03583
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Topological Polar Surface Area: 104

Experimental Properties

• PSA: 95.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 4-methoxy-3-sulfamoylbenzoate

Methyl 4-methoxy-3-sulfamoylbenzoate (CAS No. 38499-95-5): A Comprehensive Overview

Methyl 4-methoxy-3-sulfamoylbenzoate (CAS No. 38499-95-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative, featuring a methoxy and sulfamoyl functional group, is widely recognized for its role as an intermediate in synthesizing bioactive molecules. Its unique structural properties make it valuable for drug discovery and material science applications.

The chemical structure of Methyl 4-methoxy-3-sulfamoylbenzoate consists of a benzoate core substituted with a methoxy group at the 4-position and a sulfamoyl group at the 3-position. This configuration imparts specific reactivity, making it useful for further derivatization. Researchers often explore its potential in creating sulfonamide-based compounds, which are pivotal in medicinal chemistry due to their diverse biological activities.

In recent years, the demand for Methyl 4-methoxy-3-sulfamoylbenzoate has grown, driven by its applications in developing anti-inflammatory agents and enzyme inhibitors. With the rise of AI-driven drug discovery, compounds like this are increasingly screened for novel therapeutic properties. Its compatibility with high-throughput screening methods makes it a candidate for machine learning-based drug design projects, a hot topic in modern pharmaceutical research.

From a synthetic perspective, Methyl 4-methoxy-3-sulfamoylbenzoate is often prepared via esterification of the corresponding carboxylic acid, followed by selective functionalization. Its stability under standard laboratory conditions and solubility in common organic solvents enhance its practicality. Researchers frequently inquire about its synthesis optimization and scaling-up procedures, reflecting industry needs for cost-effective production.

The compound’s role extends beyond pharmaceuticals. In material science, its sulfamoyl group contributes to designing functional polymers and coordination complexes. With sustainability becoming a key focus, scientists are investigating its potential in green chemistry applications, such as catalytic systems or biodegradable materials. This aligns with global trends toward eco-friendly chemical processes.

Quality control of Methyl 4-methoxy-3-sulfamoylbenzoate is critical for research reproducibility. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity. Suppliers often highlight batch-to-batch consistency, as researchers prioritize reliable sources for their experiments. The compound’s shelf life and storage conditions (typically cool and dry environments) are also common queries among buyers.

Market trends indicate steady growth for Methyl 4-methoxy-3-sulfamoylbenzoate, particularly in regions with robust pharmaceutical R&D sectors. Its pricing and availability are influenced by raw material costs and regulatory factors. As patent expirations spur generic drug development, intermediates like this gain attention for cost-efficient API synthesis. Industry reports suggest expanding applications in personalized medicine and targeted therapies.

For laboratories handling Methyl 4-methoxy-3-sulfamoylbenzoate, safety remains a priority. While not classified as hazardous, standard precautions—such as using gloves and ventilation—are recommended. Its material safety data sheet (MSDS) provides detailed handling guidelines, a document frequently searched by procurement specialists and safety officers.

Future research may explore Methyl 4-methoxy-3-sulfamoylbenzoate’s utility in nanotechnology or bioimaging probes, areas gaining traction in scientific literature. Collaborative studies between academia and industry could unlock new functionalities, reinforcing its status as a versatile building block in synthetic chemistry.